Cas no 1804201-06-6 (1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one)

• Product Name: 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one
• CAS No: 1804201-06-6
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4978230
• Update Time: 2025-10-28

1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one

• Inchi： 1S/C9H9Br2NO/c10-4-3-9(13)7-5-6(11)1-2-8(7)12/h1-2,5H,3-4,12H2
• InChI Key： MNPKZMLMRVDYMP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1N)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one

Comprehensive Overview of 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one (CAS No. 1804201-06-6)

1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one (CAS No. 1804201-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic ketone derivative is characterized by its unique molecular structure, featuring both amino and bromo functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The compound's CAS number 1804201-06-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one, highlights its structural features, including a propanone backbone and a bromophenyl moiety. These attributes make it a valuable intermediate in organic synthesis, particularly in reactions requiring selective bromination or amination. Recent studies have also investigated its potential as a building block for fluorescent dyes and photoactive materials, aligning with the growing demand for sustainable and high-performance chemicals.

In the context of current research trends, 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one is often discussed alongside topics such as green chemistry and catalysis. Scientists are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. Additionally, its role in cross-coupling reactions has been a focal point, as these methods are pivotal in constructing carbon-carbon bonds for pharmaceuticals and agrochemicals. The compound's versatility underscores its relevance in addressing modern challenges in chemical synthesis.

From a commercial perspective, the demand for CAS 1804201-06-6 is driven by its applications in drug discovery and material science. Pharmaceutical companies are particularly interested in its potential as a precursor for active pharmaceutical ingredients (APIs). Its bromine atoms offer sites for further functionalization, enabling the creation of diverse molecular architectures. Moreover, the compound's stability and solubility properties make it suitable for scalable production, a key consideration for industrial applications.

Safety and handling of 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one are also critical topics in scientific literature. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers emphasize the importance of understanding its physicochemical properties, such as melting point and solubility, to ensure safe and efficient use in experiments.

Looking ahead, the compound's potential extends to emerging fields like nanotechnology and bioconjugation. Its ability to act as a linker or spacer in bioconjugate chemistry opens doors for applications in targeted drug delivery and diagnostic imaging. As the scientific community continues to uncover new uses for 1-(2-Amino-5-bromophenyl)-3-bromopropan-1-one, its role in advancing cutting-edge research remains undeniable.